![molecular formula C9H8BrNO B1454906 4-bromo-7-methoxy-1H-indole CAS No. 436091-59-7](/img/structure/B1454906.png)
4-bromo-7-methoxy-1H-indole
Overview
Description
4-bromo-7-methoxy-1H-indole is a chemical compound with the molecular formula C9H8BrNO. It is a derivative of indole, a heterocyclic compound that is prevalent in many natural products and drugs .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrrole ring fused to a benzene ring, forming a bicyclic structure known as indole. The indole nucleus is substituted at the 4-position with a bromine atom and at the 7-position with a methoxy group .Physical And Chemical Properties Analysis
This compound is a compound with a molecular weight of 226.07. It is typically stored at room temperature .Scientific Research Applications
Synthesis and Biological Activity
- Thiazolo[3′,2′:2,3]-as-triazino[5,6-b]indoles and isomeric thiazolo[2′,3′:3,4]-as-triazino[5,6-b]indoles, derived from bromo and methoxy-substituted indoles, show antimicrobial potential (Rastogi et al., 2009).
Chemical Modifications and Synthesis
- Methoxylation of indoles, including bromo-indoles, is a key process in the synthesis of serotonin, a significant neurotransmitter (Saito & Kikugawa, 1979).
- Investigations of Thorectidae sponges revealed new brominated tryptophan derivatives, indicating the role of bromo-indoles in natural product chemistry (Segraves & Crews, 2005).
Nanotechnology Applications
- Fluorescent organic nanoparticles of bromo-substituted indoles have been synthesized, showing potential applications in nanoscience and materials science (Singh & Ansari, 2017).
Drug Development and Antimicrobial Agents
- New indole derivatives, including bromo-methoxy indoles, have been synthesized and evaluated for antimicrobial properties, indicating their potential in drug development (Kalshetty, Gani, & Kalashetti, 2012).
Antivascular Agents
- Disubstituted analogues of bromo-methoxy indoles have been studied for their potential as antivascular agents, indicating their significance in cancer research (Ty et al., 2008).
Mechanism of Action
Target of Action
4-Bromo-7-methoxy-1H-indole, like many indole derivatives, is known to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
It is known that indole derivatives interact with their targets, causing changes that result in their various biological activities . For example, some indole derivatives have been reported to show inhibitory activity against certain viruses .
Biochemical Pathways
Indole derivatives are known to affect a variety of biochemical pathways due to their broad-spectrum biological activities . For instance, some indole derivatives have been found to inhibit the replication of certain viruses, suggesting that they may interfere with viral replication pathways .
Result of Action
The molecular and cellular effects of this compound’s action depend on its specific targets and mode of action. Given the broad range of biological activities associated with indole derivatives, the effects can be diverse .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, storage conditions can affect the stability of the compound . Furthermore, the biological environment in which the compound acts can also influence its efficacy.
properties
IUPAC Name |
4-bromo-7-methoxy-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO/c1-12-8-3-2-7(10)6-4-5-11-9(6)8/h2-5,11H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCEJDYPAEFIBCD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)Br)C=CN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10676457 | |
Record name | 4-Bromo-7-methoxy-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10676457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
436091-59-7 | |
Record name | 4-Bromo-7-methoxy-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10676457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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